Cas no 29475-04-5 (Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a,8a)- (9CI))

• Product name: Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a,8a)- (9CI)
• CAS No: 29475-04-5
• MF: C₃₁H₃₉N₅O₅
• MW: 561.671867609024
• CID: 282384
• PubChem ID: 185688

Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a,8a)- (9CI)
• Ergotaman-3',6',18-trione, 2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'alpha,8alpha)-
• alpha-Ergoptinine
• Ergoptinin
• 29475-04-5
• N-[2-Ethyl-10b-hydroxy-5-(2-methylpropyl)-3,6-dioxooctahydro-8H-[1,3]oxazolo[3,2-a]pyrrolo[2,1-c]pyrazin-2-yl]-6-methyl-9,10-didehydroergoline-8-carboximidic acid
• DTXSID80951985

• Inchi： InChI=1S/C31H39N5O5/c1-5-30(29(39)36-24(12-17(2)3)28(38)35-11-7-10-25(35)31(36,40)41-30)33-27(37)19-13-21-20-8-6-9-22-26(20)18(15-32-22)14-23(21)34(4)16-19/h6,8-9,13,15,17,19,23-25,32,40H,5,7,10-12,14,16H2,1-4H3,(H,33,37)
• InChI Key： JFRCRHHCXKEHBW-UHFFFAOYSA-N
• SMILES： CC(CC1C(=O)N2CCCC2C2(O)OC(C(=O)N12)(CC)NC(C1CN(C)C2C(C3C=CC=C4C=3C(C2)=CN4)=C1)=O)C

Computed Properties

• Exact Mass: 561.29511936g/mol
• Monoisotopic Mass: 561.29511936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines